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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine

CAS No.: 40484-36-4

Cat. No.: B3024881

Get Quote

Executive Summary: The Scaffold & Its Strategic
Value
6-(Chloromethyl)phenanthridine is a specialized heterocyclic building block. Unlike its more

common analog, 6-chlorophenanthridine (CAS 15679-03-5), the chloromethyl variant (CAS

40484-36-4) possesses a highly reactive benzylic-like electrophilic center. This specific

reactivity makes it an indispensable intermediate for synthesizing phenanthridinium-based DNA

intercalators, fluorescent probes (similar to ethidium bromide), and poly(ADP-ribose)

polymerase (PARP) inhibitors.

Critical Distinction for Procurement:

Target: 6-(Chloromethyl)phenanthridine (CAS 40484-36-4)

Used for alkylation/conjugation.

Common Error: Confusing with 6-Chlorophenanthridine (CAS 15679-03-5)

Used for Suzuki couplings/nucleophilic aromatic substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3024881#bc-rfq
https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Intelligence & Quality Criticality
To ensure reproducibility in downstream synthesis, the material must meet specific stability and

purity criteria. The chloromethyl group is susceptible to hydrolysis, leading to the formation of

the hydroxymethyl impurity, which terminates chain elongation in synthesis.

Physicochemical Profile
Property Specification Critical Note

CAS Number 40484-36-4

Verify CAS on every CoA;

names are often truncated in

vendor databases.

Molecular Formula MW: 227.69 g/mol

Appearance Off-white to yellow solid
Darkening indicates oxidation

or photodecomposition.

Solubility DCM, Chloroform, DMSO

Avoid protic solvents

(MeOH/EtOH) during storage

to prevent solvolysis.

Storage 2–8°C, Inert Gas (Ar/N2)

Moisture Sensitive. Hydrolyzes

to 6-

(hydroxymethyl)phenanthridine

.

Quality Assurance: The "Self-Validating" Protocol
Do not rely solely on vendor Certificates of Analysis (CoA). Upon receipt, execute the following

validation step to confirm the integrity of the chloromethyl "warhead."

Protocol: 1H-NMR Purity Check

Solvent: Dissolve ~5 mg in

(ensure solvent is dry/neutralized).

Key Diagnostic Peak: Look for the singlet corresponding to the
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protons.

Target:

ppm (Singlet, 2H).

Impurity Flag: A shift toward

ppm often indicates the hydrolyzed alcohol (

).

Action: If the alcohol impurity is

, recrystallize from anhydrous dichloromethane/hexane before use.

Commercial Supplier Landscape
The supply chain for 6-(Chloromethyl)phenanthridine is bifurcated into "Catalog Providers"

(re-packagers) and "Original Manufacturers" (bulk synthesis).

Supplier Tier Analysis
Supplier Tier

Recommended
Vendors

Typical Pack
Size

Lead Time Use Case

Tier 1: Validated

Catalog

BLDpharm,

Santa Cruz

Biotech (SCBT)

100mg – 5g 1–3 Days

HTS, Initial SAR,

Reference

Standards. High

reliability.

Tier 2:

Bulk/Custom

Dayang Chem,

Enamine
10g – 1kg 2–4 Weeks

Scale-up, Pilot

Plant. Requires

batch-specific

validation.

Tier 3:

Aggregators

MolPort,

eMolecules
Varies Varies

Sourcing hard-to-

find stock; trace

origin carefully.
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Strategic Sourcing Recommendation: For critical medicinal chemistry campaigns, prioritize

BLDpharm or SCBT for initial grams due to their established cold-chain logistics, which

preserves the moisture-sensitive chloromethyl group [1, 2]. For scale-up (>50g), contract a

custom synthesis house like Dayang Chem, ensuring they provide a fresh HPLC trace to prove

absence of hydrolyzed byproducts [3].

Technical Application: Synthetic Utility
The primary utility of this scaffold lies in its ability to alkylate nucleophiles, creating

functionalized phenanthridinium salts. These salts are potent DNA intercalators.

Workflow: Synthesis of Phenanthridinium Probes
The following diagram illustrates the decision matrix and synthetic pathway for utilizing this

scaffold.
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Figure 1: Quality control and synthetic divergence pathways for 6-
(Chloromethyl)phenanthridine.

Detailed Protocol: Nucleophilic Substitution
(Quaternization)
This reaction generates cationic phenanthridinium salts, which are often used as fluorescent

DNA probes.
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Preparation: Charge a flame-dried reaction flask with 6-(Chloromethyl)phenanthridine (1.0

eq) under Argon.

Solvent System: Dissolve in anhydrous Acetonitrile (MeCN). Note: Avoid nucleophilic

solvents.

Nucleophile Addition: Add the target tertiary amine or pyridine derivative (1.1 eq).

Conditions: Reflux (80°C) for 12–24 hours. The product often precipitates as the chloride

salt.

Isolation: Cool to room temperature. Filter the precipitate and wash with cold diethyl ether to

remove unreacted starting material.

Validation: ESI-MS (Positive Mode) should show the mass of the cation

.

Safety & Handling (EHS)
Hazard Classification:

Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

Genotoxicity: As an alkylating agent and DNA intercalator precursor, treat as a potential

mutagen.

Handling Protocol:

Engineering Controls: Handle exclusively in a chemical fume hood.

PPE: Double nitrile gloves, lab coat, and safety goggles.

Spill Management: Do not sweep dry dust (aerosol risk). Quench with dilute ammonia

solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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